Cas no 865081-55-6 (2-methyl-6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde)

2-Methyl-6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde is a heterocyclic aldehyde featuring a fused imidazothiazole core with a trifluoromethyl substituent. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing biologically active compounds. The presence of the electron-withdrawing trifluoromethyl group enhances reactivity and stability, while the aldehyde functionality allows for versatile derivatization via condensation or nucleophilic addition reactions. This compound is particularly useful in medicinal chemistry for constructing molecules with potential antimicrobial or antitumor properties. High purity and well-defined synthetic pathways ensure reproducibility in research applications. Its structural features contribute to improved metabolic stability and binding affinity in target-oriented drug design.
2-methyl-6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde structure
865081-55-6 structure
Product Name:2-methyl-6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
CAS No:865081-55-6
MF:C8H5F3N2OS
MW:234.198310613632
CID:718765
PubChem ID:11379300
Update Time:2025-05-22

2-methyl-6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carbaldehyde
    • 2-methyl-6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
    • Imidazo[2,1-b]thiazole-5-carboxaldehyde,2-methyl-6-(trifluoromethyl)-
    • DTXSID30464070
    • CS-0456621
    • AB44049
    • AKOS005144990
    • 865081-55-6
    • 2-methyl-6-trifluoromethylimidazo[2,1-b]thiazole-5-carbaldehyde
    • Inchi: 1S/C8H5F3N2OS/c1-4-2-13-5(3-14)6(8(9,10)11)12-7(13)15-4/h2-3H,1H3
    • InChI Key: WFBFXUCRDYYMFB-UHFFFAOYSA-N
    • SMILES: S1C(C)=CN2C1=NC(C(F)(F)F)=C2C=O

Computed Properties

  • Exact Mass: 234.00700
  • Monoisotopic Mass: 234.00746845g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • PSA: 62.61000
  • LogP: 2.53550

2-methyl-6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde Customs Data

  • HS CODE:2934100090
  • Customs Data:

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-methyl-6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde Pricemore >>

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Additional information on 2-methyl-6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde

Comprehensive Overview of 2-methyl-6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde (CAS No. 865081-55-6)

The compound 2-methyl-6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde (CAS No. 865081-55-6) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the imidazo[2,1-b][1,3]thiazole core and the trifluoromethyl group, make it a valuable intermediate for synthesizing bioactive compounds. Researchers and industry professionals are increasingly interested in this molecule due to its versatility and applicability in drug discovery and material science.

One of the most frequently searched questions about 2-methyl-6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, involving condensation and cyclization processes. The presence of the carbaldehyde functional group allows for further derivatization, making it a key building block in medicinal chemistry. Recent advancements in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact.

In the context of current trends, 2-methyl-6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde has gained attention for its potential role in developing novel antiviral and antibacterial agents. With the global focus on infectious diseases, researchers are exploring its derivatives as inhibitors of viral proteases or bacterial enzymes. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound a hotspot for innovation.

Another area of interest is the application of 2-methyl-6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde in agrochemicals. The imidazo[2,1-b][1,3]thiazole scaffold is found in several pesticides and herbicides, and the introduction of the trifluoromethyl group can improve their efficacy. This aligns with the growing demand for sustainable crop protection solutions that minimize environmental harm while maximizing yield.

From a commercial perspective, the availability and pricing of 2-methyl-6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde (CAS No. 865081-55-6) are frequently queried in search engines. Suppliers often highlight its high purity (>98%) and provide detailed analytical data, including NMR and HPLC profiles, to ensure quality. Custom synthesis services are also available for researchers seeking tailored derivatives or bulk quantities.

In summary, 2-methyl-6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional groups make it a valuable tool for innovation, addressing some of the most pressing challenges in modern science. As research continues to uncover its potential, this compound is poised to remain a topic of significant interest in the scientific community.

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